Cas no 92435-83-1 (2-Chloro-N-(4-Chlorophenyl)(Phenyl)MethylAcetamide)

2-Chloro-N-(4-Chlorophenyl)(Phenyl)MethylAcetamide structure
92435-83-1 structure
Product Name:2-Chloro-N-(4-Chlorophenyl)(Phenyl)MethylAcetamide
CAS No:92435-83-1
MF:C15H13Cl2NO
MW:294.175822019577
CID:872005
PubChem ID:4961770
Update Time:2025-04-19

2-Chloro-N-(4-Chlorophenyl)(Phenyl)MethylAcetamide Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-N-[(4-CHLOROPHENYL)(PHENYL)METHYL]ACETAMIDE
    • 2-chloro-N-[(4-chlorophenyl)-phenylmethyl]acetamide
    • 2-Chloro-N-(4-Chlorophenyl)(Phenyl)MethylAcetamide
    • SR-01000063381
    • 92435-83-1
    • 2-Chloro-N-((4-chlorophenyl)(phenyl)methyl)acetamide
    • AKOS008031157
    • F73758
    • DTXSID90406931
    • EN300-12021
    • Triglycerolmonostearate
    • Z57982057
    • SR-01000063381-1
    • MDL: MFCD06380315
    • Inchi: 1S/C15H13Cl2NO/c16-10-14(19)18-15(11-4-2-1-3-5-11)12-6-8-13(17)9-7-12/h1-9,15H,10H2,(H,18,19)
    • InChI Key: IQUCNXSZNHPPML-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1C=CC=CC=1)NC(CCl)=O

Computed Properties

  • Exact Mass: 293.0374194g/mol
  • Monoisotopic Mass: 293.0374194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 489.2±45.0 °C at 760 mmHg
  • Flash Point: 249.6±28.7 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Chloro-N-(4-Chlorophenyl)(Phenyl)MethylAcetamide Security Information

2-Chloro-N-(4-Chlorophenyl)(Phenyl)MethylAcetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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